Cas no 186357-34-6 (4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine)
186357-34-6 structure
Product Name:4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine
CAS No:186357-34-6
MF:C7H7F3N2O2S
MW:240.202890634537
CID:2921780
PubChem ID:11149140
Update Time:2025-04-21
4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- MLS-0111556.0001
- 4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine
- 186357-34-6
- SCHEMBL76774
- CHEMBL1378032
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- Inchi: 1S/C7H7F3N2O2S/c1-4-3-5(7(8,9)10)12-6(11-4)15(2,13)14/h3H,1-2H3
- InChI Key: WJWGFBJKNPGBQS-UHFFFAOYSA-N
- SMILES: S(C)(C1N=C(C)C=C(C(F)(F)F)N=1)(=O)=O
Computed Properties
- Exact Mass: 240.01803313Da
- Monoisotopic Mass: 240.01803313Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68.3Ų
4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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